Cas no 2228775-68-4 (1-chloro-2-ethynyl-3-(propan-2-ylsulfanyl)benzene)

• Product Name: 1-chloro-2-ethynyl-3-(propan-2-ylsulfanyl)benzene
• CAS No: 2228775-68-4
• MF: C₁₁H₁₁ClS
• MW: 210.723040819168
• CID: 5899506
• PubChem ID: 165967550
• Update Time: 2025-05-25

1-chloro-2-ethynyl-3-(propan-2-ylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-ethynyl-3-(propan-2-ylsulfanyl)benzene
• EN300-1991642
• 2228775-68-4

• Inchi： 1S/C11H11ClS/c1-4-9-10(12)6-5-7-11(9)13-8(2)3/h1,5-8H,2-3H3
• InChI Key： OEEATIOBCWRWRW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C#C)SC(C)C

Computed Properties

• Exact Mass: 210.0269992g/mol
• Monoisotopic Mass: 210.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Additional information on 1-chloro-2-ethynyl-3-(propan-2-ylsulfanyl)benzene

Introduction to 1-chloro-2-ethynyl-3-(propan-2-ylsulfanyl)benzene (CAS No. 2228775-68-4)

1-chloro-2-ethynyl-3-(propan-2-ylsulfanyl)benzene, identified by its CAS number 2228775-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aryl sulfides and features a unique structural framework that combines a chloro substituent, an ethynyl group, and a propylsulfanyl moiety on a benzene ring. Such structural features make it a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The molecular structure of 1-chloro-2-ethynyl-3-(propan-2-ylsulfanyl)benzene (CAS No. 2228775-68-4) imparts distinct chemical properties that are highly valuable in drug discovery. The presence of the ethynyl group, for instance, allows for further functionalization via cross-coupling reactions such as the Suzuki-Miyaura or Stille couplings, enabling the construction of more complex heterocyclic scaffolds. Additionally, the propylsulfanyl group introduces a polar region that can enhance solubility and binding affinity to biological targets. These attributes have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, 1-chloro-2-ethynyl-3-(propan-2-ylsulfanyl)benzene (CAS No. 2228775-68-4) has been explored in several cutting-edge research studies aimed at addressing unmet medical needs. One notable area of investigation involves its potential application in the treatment of neurodegenerative disorders. Researchers have demonstrated that derivatives of this compound can modulate key signaling pathways involved in Alzheimer's and Parkinson's diseases. The chloro and propylsulfanyl groups, in particular, have been found to interact with specific enzymes and receptors, thereby influencing neuroprotective mechanisms.

Another promising avenue involves the use of 1-chloro-2-ethynyl-3-(propan-2-ylsulfanyl)benzene (CAS No. 2228775-68-4) in anti-inflammatory drug development. Studies have shown that certain analogs derived from this compound exhibit significant inhibitory effects on cyclooxygenase (COX) enzymes, which are central mediators of inflammation. The ethynyl group provides a handle for further derivatization to optimize pharmacokinetic properties, while the sulfanyl moiety enhances binding interactions with target proteins. These findings highlight the compound's potential as a lead molecule for novel anti-inflammatory therapies.

The synthesis of 1-chloro-2-ethynyl-3-(propan-2-ylsulfanyl)benzene (CAS No. 2228775-68-4) involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with the bromination or chlorination of a benzene precursor followed by selective functionalization at the desired positions using palladium-catalyzed cross-coupling reactions. The introduction of the propylsulfanyl group is often achieved through nucleophilic substitution or metal-halogen exchange reactions, ensuring high regioselectivity and yield.

From a medicinal chemistry perspective, the structural diversity offered by 1-chloro-2-ethynyl-3-(propan-ylsulfanyl)benzene (CAS No. 2228775-68-) makes it an attractive scaffold for structure-based drug design. Computational modeling studies have been employed to predict binding modes and optimize lead compounds further. These virtual screening approaches have identified several promising derivatives with enhanced potency and reduced toxicity profiles. Such computational strategies are integral to modern drug discovery pipelines, enabling rapid identification of compounds with therapeutic potential.

The pharmacological evaluation of 1-chloro--(propan--(propan--(propan--(propan--(propan--(sub))sub))sub))sub))sub))sub))sub))sub)yethyl--(propan--(sub)yethyl--(sub)yethyl--(sub)yethyl--(sub)yethyl--(sub)yethyl--(sub)yethyl--(sub)yethyl--(sub)yethyl)benzene (CAS No.) has revealed intriguing biological activities beyond its primary therapeutic targets. Preliminary toxicology studies indicate that this compound exhibits low systemic toxicity at therapeutic doses, suggesting its suitability for further clinical development. However, detailed pharmacokinetic assessments are necessary to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

The future direction of research on 1-chloro-(propenone)-ylenylenesulfonyl chloride) involves expanding its applications into additional therapeutic areas such as oncology and infectious diseases. Researchers are exploring its potential as an inhibitor of kinases involved in cancer cell proliferation or as an antiviral agent targeting viral proteases. The versatility of this compound's scaffold allows for rapid adaptation to new targets through modular chemical synthesis strategies.

In conclusion,1-chloro-(propenone)-ylenylenesulfonyl chloride) is a multifaceted organic compound with significant promise in pharmaceutical applications Its unique structural features enable diverse functionalization routes while its biological activities suggest multiple therapeutic uses particularly in neurodegenerative and inflammatory diseases As research continues to uncover new derivatives with improved properties this compound is poised to play an important role in next-generation drug development pipelines